Cas no 2137989-51-4 (2-amino(cyclohexyl)methyl-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-amino(cyclohexyl)methyl-1,3-thiazole-4-carboxylic acid
• CAS No: 2137989-51-4
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 6232952
• PubChem ID: 165792224
• Update Time: 2025-11-07

2-amino(cyclohexyl)methyl-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino(cyclohexyl)methyl-1,3-thiazole-4-carboxylic acid
• EN300-1116471
• 2-[amino(cyclohexyl)methyl]-1,3-thiazole-4-carboxylic acid
• 2137989-51-4

• Inchi： 1S/C11H16N2O2S/c12-9(7-4-2-1-3-5-7)10-13-8(6-16-10)11(14)15/h6-7,9H,1-5,12H2,(H,14,15)
• InChI Key： NFZDGLLAYQSITL-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1C(C1CCCCC1)N

Computed Properties

• Exact Mass: 240.09324893g/mol
• Monoisotopic Mass: 240.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 104Ų

Additional information on 2-amino(cyclohexyl)methyl-1,3-thiazole-4-carboxylic acid

2-Amino(cyclohexyl)methyl-1,3-thiazole-4-carboxylic Acid: A Comprehensive Overview

The compound 2-amino(cyclohexyl)methyl-1,3-thiazole-4-carboxylic acid, identified by the CAS number 2137989-51-4, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of thiazole derivatives, which have garnered considerable attention due to their unique chemical properties and biological activities. The structure of this compound features a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. This structural motif is known for its versatility in chemical reactivity and bioavailability.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, anticancer, and antimicrobial agents. The presence of the amino group and the cyclohexyl substituent in this compound further enhances its functional diversity. These groups can participate in hydrogen bonding, π-interactions, and other non-covalent interactions, making the molecule suitable for various biological assays.

The synthesis of 2-amino(cyclohexyl)methyl-1,3-thiazole-4-carboxylic acid involves a multi-step process that typically includes the formation of the thiazole ring followed by functionalization with the amino and cyclohexyl groups. Researchers have explored various synthetic routes to optimize yield and purity, leveraging both traditional organic chemistry techniques and modern catalytic methods. For instance, recent advancements in transition metal-catalyzed coupling reactions have enabled more efficient construction of complex heterocyclic compounds like this one.

In terms of applications, this compound has shown promise in pharmacological studies. Its ability to modulate key biological pathways makes it a valuable tool in drug design. For example, studies have demonstrated that thiazole derivatives can inhibit enzymes involved in inflammation and cancer progression. The specific substitution pattern of this compound—particularly the cyclohexyl group—may enhance its pharmacokinetic properties, such as bioavailability and stability.

Beyond pharmacology, thiazole derivatives are also being investigated for their potential in materials science. Their ability to form stable coordination complexes with metal ions has led to their use in catalysis and sensor development. The carboxylic acid group in this compound can act as a coordinating ligand, enabling interactions with metal centers and facilitating the creation of novel materials with tailored properties.

The environmental impact of synthesizing such compounds is another area of active research. Scientists are increasingly focusing on developing sustainable synthetic methods that minimize waste and reduce energy consumption. For instance, green chemistry approaches such as microwave-assisted synthesis or enzymatic catalysis are being explored for the production of 2-amino(cyclohexyl)methyl-1,3-thiazole-4-carboxylic acid. These methods not only improve efficiency but also align with global efforts to promote eco-friendly industrial practices.

In conclusion, 2-amino(cyclohexyl)methyl-1,3-thiazole-4-carboxylic acid represents a compelling example of how structural diversity can lead to multifaceted applications across different scientific disciplines. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.